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Compound of Interest

Compound Name: 5-Oxazoleacetic acid, methyl ester

Cat. No.: B8523214

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Oxazoleacetic acid, methyl
ester, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This
document details its chemical identity, physicochemical properties, synthesis, and analytical
methodologies, and explores its potential biological significance.

Core Data Presentation
Nomenclature and Chemical Identity

The compound "5-Oxazoleacetic acid, methyl ester" is systematically known as methyl 2-
(oxazol-5-yl)acetate. Its chemical identity is established by the following identifiers:

Identifier Value

CAS Number 947771-08-6[1]

Molecular Formula CeH7NO3

Molecular Weight 141.13 g/mol

Synonyms Methyl 2-(1,3-oxazol-5-yl)acetate

Physicochemical Properties
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Detailed experimental data on the physical properties of methyl 2-(oxazol-5-yl)acetate is not
readily available in public databases. The following table includes predicted values and data for
structurally related compounds to provide an estimation.

Property Value Source

Predicted for a related
Topological Polar Surface Area  52.33 A2 o
benzoxazole derivative[2]

Predicted for a related

logP 1.5433 o
benzoxazole derivative[2]
Predicted for a related
Hydrogen Bond Acceptors 4 o
benzoxazole derivative[2]
Predicted for a related
Hydrogen Bond Donors 0 o
benzoxazole derivative[2]
Predicted for a related
Rotatable Bonds 2

benzoxazole derivative[2]

Experimental Protocols
Synthesis of 5-Oxazoleacetic acid, methyl ester

A common and efficient method for the synthesis of oxazole derivatives involves the reaction of
a carboxylic acid with an isocyanoacetate. The following is a representative protocol adapted
from established methods for oxazole synthesis.[3]

Reaction Scheme:
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A representative Fisher esterification reaction for the synthesis of 5-Oxazoleacetic acid,
methyl ester.

Materials:

» 5-Oxazoleacetic acid

¢ Methanol (anhydrous)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated aqueous solution)
e Brine (saturated agueous sodium chloride solution)
e Anhydrous magnesium sulfate

» Organic solvent for extraction (e.g., ethyl acetate)

Procedure:
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To a solution of 5-Oxazoleacetic acid in an excess of anhydrous methanol, slowly add a
catalytic amount of concentrated sulfuric acid while cooling in an ice bath.

Allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

After completion, cool the mixture to room temperature and remove the excess methanol
under reduced pressure.

Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
methyl 2-(oxazol-5-yl)acetate.

Purify the crude product by column chromatography on silica gel.

Analytical Characterization

The synthesized compound should be characterized using standard analytical techniques to
confirm its identity and purity.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl
ester protons (a singlet around 3.7 ppm), the methylene protons of the acetic acid moiety (a
singlet), and the protons of the oxazole ring.

13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the
ester, the carbons of the oxazole ring, the methylene carbon, and the methyl carbon.

. Mass Spectrometry (MS):

Electrospray ionization (ESI) mass spectrometry can be used to determine the molecular
weight of the compound, with the expected molecular ion peak [M+H]* at m/z 142.05.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8523214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3. Infrared (IR) Spectroscopy:

e The IR spectrum should exhibit characteristic absorption bands for the C=0 stretch of the
ester (around 1740 cm~1), C=N stretching of the oxazole ring, and C-O stretching.

Biological Activity and Signaling Pathways

Oxazole derivatives are known to possess a wide range of biological activities, including anti-
inflammatory, antimicrobial, and anticancer properties.[4] The anti-inflammatory effects of some
oxazole-containing compounds are attributed to their ability to inhibit cyclooxygenase (COX)
enzymes, which are key in the inflammatory pathway.

Putative Anti-inflammatory Signaling Pathway

The following diagram illustrates the potential mechanism of action of an oxazole-based anti-
inflammatory agent by inhibiting the COX pathway, which leads to a reduction in the production
of pro-inflammatory prostaglandins.
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Inhibition of the COX pathway by an oxazole derivative.

Conclusion

5-Oxazoleacetic acid, methyl ester is a valuable building block in the synthesis of more
complex molecules with potential therapeutic applications. The synthetic and analytical
protocols outlined in this guide provide a framework for researchers to produce and
characterize this compound. Further investigation into its biological activities, particularly its
potential as an anti-inflammatory agent, is warranted. The provided signaling pathway diagram
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offers a conceptual model for its mechanism of action, which can guide future pharmacological
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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